4-[(4-methyl-1H-imidazol-5-yl)methyl]thiomorpholine

• IUPAC Name: 4-[(5-methyl-1H-imidazol-4-yl)methyl]thiomorpholine
• InChI: InChI=1S/C9H15N3S/c1-8-9(11-7-10-8)6-12-2-4-13-5-3-12/h7H,2-6H2,1H3,(H,10,11)
• InChI Key: YDIZOJQMLCVDKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCSCC2
• Molecular Formula: C9H15N3S
• Molecular Weight: 197.30 g/mol

Description

Synthesis Analysis

Imidazole compounds can be synthesized through a variety of methods. For example, one method involves the reaction of glyoxal, ammonia, and formaldehyde. Another method involves a one-pot, four-component synthesis of 1,2,4-trisubstituted 1H-imidazoles.

Molecular Structure Analysis

The molecular structure of imidazole compounds is characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. The presence of a positive charge on either of two nitrogen atom shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They are key components to functional molecules that are used in a variety of everyday applications.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is an amphoteric in nature i.e., it shows both acidic and basic properties.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the context in which they are used. For example, some imidazole compounds show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Safety and hazards associated with imidazole compounds can vary widely depending on their specific structure. Some imidazole compounds may be combustible and toxic.

Future Directions

The future directions in the field of imidazole compounds are likely to involve the development of new drugs. Imidazole has become an important synthon in the development of new drugs.